Cas no 2310156-85-3 (3-(2-bromophenyl)-N-[2-(2H-1,2,3-triazol-2-yl)ethyl]propanamide)

• Product Name: 3-(2-bromophenyl)-N-[2-(2H-1,2,3-triazol-2-yl)ethyl]propanamide
• CAS No: 2310156-85-3
• MF: C₁₃H₁₅BrN₄O
• MW: 323.188401460648
• CID: 5866319
• PubChem ID: 121177181
• Update Time: 2025-05-26

3-(2-bromophenyl)-N-[2-(2H-1,2,3-triazol-2-yl)ethyl]propanamide Chemical and Physical Properties

Names and Identifiers

• AKOS032726514
• 3-(2-bromophenyl)-N-[2-(2H-1,2,3-triazol-2-yl)ethyl]propanamide
• F6514-7630
• 2310156-85-3
• N-(2-(2H-1,2,3-triazol-2-yl)ethyl)-3-(2-bromophenyl)propanamide
• 3-(2-bromophenyl)-N-[2-(triazol-2-yl)ethyl]propanamide

• Inchi： 1S/C13H15BrN4O/c14-12-4-2-1-3-11(12)5-6-13(19)15-9-10-18-16-7-8-17-18/h1-4,7-8H,5-6,9-10H2,(H,15,19)
• InChI Key： WJHFHGMMIWNPFQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CCC(NCCN1N=CC=N1)=O

Computed Properties

• Exact Mass: 322.04292g/mol
• Monoisotopic Mass: 322.04292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 59.8Ų

Additional information on 3-(2-bromophenyl)-N-[2-(2H-1,2,3-triazol-2-yl)ethyl]propanamide

3-(2-Bromophenyl)-N-[2-(2H-1,2,3-Triazol-2-yl)ethyl]Propanamide

The compound 3-(2-bromophenyl)-N-[2-(2H-1,2,3-triazol-2-yl)ethyl]propanamide, with the CAS number 2310156-85-3, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug discovery and advanced materials development. The molecule consists of a bromophenyl group attached to a propanamide backbone, which is further functionalized with a 1,2,3-triazole moiety. This combination of functional groups provides the compound with versatile chemical properties and reactivity.

Recent studies have highlighted the importance of heterocyclic compounds, such as those containing triazole rings, in the development of bioactive molecules. The triazole group in this compound is particularly interesting due to its ability to participate in hydrogen bonding and metal coordination, which are critical for drug-target interactions. Researchers have explored the potential of this compound as a precursor for synthesizing more complex molecules with enhanced pharmacological properties. For instance, its use as an intermediate in the synthesis of kinase inhibitors has shown promising results in preclinical studies.

The bromophenyl group in the molecule adds another layer of complexity and functionality. Bromine atoms are known for their electron-withdrawing effects, which can influence the electronic properties of aromatic rings. This makes the compound suitable for applications in both organic synthesis and materials science. Recent advancements in click chemistry have further expanded the utility of this compound by enabling its use in the construction of larger molecular frameworks with precise control over stereochemistry and regioselectivity.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic pathway depends on the desired scale and purity of the product. For example, a common approach involves the reaction of 3-(2-bromophenyl)propanoic acid with an appropriate amine derivative under amide bond-forming conditions. The presence of the triazole group allows for additional functionalization through click chemistry or other orthogonal reactions.

From an analytical standpoint, this compound can be characterized using a range of techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide insights into its molecular structure, purity, and crystalline properties. Recent advancements in computational chemistry have also enabled researchers to model the electronic structure and reactivity of this compound at a molecular level, further aiding in its optimization for specific applications.

One area where this compound has shown particular promise is in the field of drug delivery systems. Its unique combination of functional groups allows for the development of targeted drug delivery vehicles with enhanced stability and bioavailability. For example, researchers have explored its use as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to form self-assembled structures such as micelles or nanoparticles.

In conclusion, 3-(2-bromophenyl)-N-[2-(2H-1,2,3-triazol-2-yl)ethyl]propanamide is a versatile compound with a wide range of potential applications across multiple disciplines. Its structural features make it an attractive candidate for both fundamental research and industrial development. As new research continues to uncover its capabilities, this compound is poised to play an increasingly important role in advancing modern science and technology.